N-[2-(2-fluorophenoxy)pyrimidin-5-yl]thiophene-2-sulfonamide

• IUPAC Name: N-[2-(2-fluorophenoxy)pyrimidin-5-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H10FN3O3S2/c15-11-4-1-2-5-12(11)21-14-16-8-10(9-17-14)18-23(19,20)13-6-3-7-22-13/h1-9,18H
• InChI Key: FRNFSWDONRAQDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2=NC=C(C=N2)NS(=O)(=O)C3=CC=CS3)F
• Molecular Formula: C14H10FN3O3S2
• Molecular Weight: 351.4 g/mol

Description

N-[2-(2-fluorophenoxy)pyrimidin-5-yl]thiophene-2-sulfonamide, commonly referred to as NFPT, is a synthetic compound used in various scientific research applications. It is a fluorinated pyrimidine derivative that has a wide range of biochemical and physiological effects. NFPT has been used in various studies due to its ability to interact with certain enzymes and its ability to act as a competitive inhibitor.

Mechanism of Action

Mode of Action

It is known that many pyrimidine derivatives interact with their targets by binding to active sites, leading to changes in the target’s function .

Biochemical Pathways

Pyrimidine derivatives are known to be involved in a wide range of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which is the proportion of the drug that enters the circulation and can have an active effect .

Advantages and Limitations for Lab Experiments

NFPT has several advantages when used in laboratory experiments. It is a relatively stable compound, meaning that it is not easily degraded or broken down in the laboratory environment. Additionally, it is a relatively low-cost compound, making it an economical choice for laboratory experiments. Furthermore, NFPT is relatively easy to synthesize, meaning that it can be easily produced in the laboratory. However, there are some limitations to using NFPT in laboratory experiments. For example, it can be difficult to measure the concentration of NFPT in the laboratory, as it is a low-molecular-weight compound. Additionally, NFPT is not very soluble in water, meaning that it can be difficult to use in aqueous solutions.

Future Directions

NFPT has potential applications in the fields of drug metabolism and signal transduction pathways. It can be used to study the role of enzymes in drug metabolism and signal transduction pathways, as well as to investigate the effects of drug-drug interactions. Additionally, NFPT could be used to study the effects of protein-protein interactions on protein folding and stability. NFPT could also be used to investigate the effects of drug-enzyme interactions on the production of metabolites. Additionally, NFPT could be used to study the effects of drug-enzyme interactions on the production of metabolites. Finally, NFPT could be used to investigate the effects of drug-enzyme interactions on the regulation of gene expression.

Synthesis Methods

NFPT can be synthesized using a variety of methods, including the reaction of 2-fluoro-4-nitrophenol with thiophene-2-sulfonyl chloride in a base-catalyzed reaction. This method involves the formation of an intermediate, which is then reacted with a nucleophile to produce the desired product. The reaction is typically carried out in an aqueous solution of sodium hydroxide or potassium hydroxide, and the product is isolated by precipitation with aqueous acid. The synthesis of NFPT can also be accomplished using a one-pot reaction, which involves the reaction of 2-fluoro-4-nitrophenol with thiophene-2-sulfonyl chloride in the presence of a base and a catalyst.

Scientific Research Applications

NFPT has been used in various scientific research applications due to its ability to interact with certain enzymes and its ability to act as a competitive inhibitor. It has been used in studies of enzyme-mediated drug metabolism, as well as in studies of enzyme-inhibitor interactions. NFPT has also been used to study the role of enzymes in signal transduction pathways and to investigate the effects of drug-drug interactions. Additionally, NFPT has been used in studies of protein-protein interactions, as well as in studies of protein folding and stability.